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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593

Physical Properties of 1-Bromo-3-iodobenzene:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromo-3-iodobenzene (CAS No. 591-18-4), a key intermediate in organic synthesis. The
document details its melting and boiling points, supported by general experimental
methodologies for their determination.

Core Physical Properties

1-Bromo-3-iodobenzene is a clear, colorless to light yellow liquid at room temperature.[1] It is
known to be sensitive to light and is incompatible with strong oxidizing agents, strong bases,
and strong acids.[1]

Data Presentation

The key physical properties of 1-Bromo-3-iodobenzene are summarized in the table below. It
is important to note that the boiling point of a substance is dependent on the ambient pressure.
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Physical Property Value Pressure

Melting Point -9t0-9.3°C Not Applicable

Boiling Point 252 °C 760 mmHg (Atmospheric)
Boiling Point 120 °C 18 mmHg

Data sourced from multiple chemical data repositories.[2][3][4][5]

Experimental Protocols

While the specific primary literature detailing the initial determination of the physical properties
for 1-Bromo-3-iodobenzene is not readily available in the public domain, this section outlines
the standard and widely accepted methodologies for measuring the melting and boiling points
of organic compounds.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this occurs over a narrow temperature range. The most
common laboratory technique for determining the melting point of a compound like 1-Bromo-3-
iodobenzene, which is a liquid at room temperature and has a melting point below 0°C,
involves a cryostat or a specialized low-temperature melting point apparatus.

General Procedure (Using a Low-Temperature Apparatus):

o Sample Preparation: A small, pure sample of 1-Bromo-3-iodobenzene is introduced into a
capillary tube.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus that has cooling capabilities (e.g., a cryostat). The apparatus is equipped with a
calibrated thermometer or a digital temperature sensor.

e Cooling: The block is cooled to a temperature well below the expected melting point.

» Heating and Observation: The sample is then heated at a slow, controlled rate (typically 1-2
°C per minute) as it approaches the melting point.
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o Data Recording: The temperature at which the first liquid appears and the temperature at
which the last solid crystal melts are recorded. This range represents the melting point of the
substance.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

General Procedure (Distillation Method):

o Apparatus Setup: A small quantity of 1-Bromo-3-iodobenzene is placed in a distillation
flask. The flask is fitted with a condenser, a collection vessel, and a calibrated thermometer.
The thermometer bulb should be positioned so that it is level with the side arm of the
distillation flask to accurately measure the temperature of the vapor.

e Heating: The flask is heated gently. As the liquid boils, the vapor travels up into the
condenser.

o Equilibrium: The temperature of the vapor is monitored. When the temperature stabilizes,
this indicates that the vapor is in equilibrium with the boiling liquid.

» Data Recording: The stable temperature reading is recorded as the boiling point at the
measured atmospheric pressure. For measurements at reduced pressure (vacuum
distillation), a manometer is included in the setup to record the pressure at which the boiling
point is determined.

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a chemical compound.
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Caption: Workflow for Physical Property Determination.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1265593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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